Cas no 6974-01-2 (Ethanol,2-[(6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-)

• Product Name: Ethanol,2-[(6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-
• CAS No: 6974-01-2
• MF: C₈H₁₀ClN₅O
• MW: 227.650899410248
• CID: 520307
• PubChem ID: 227483
• Update Time: 2025-04-19

Ethanol,2-[(6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-
• SMR001548128
• NSC19084
• A801520
• NSC-19084
• 6974-01-2
• 2-[(6-chloranyl-1-methyl-pyrazolo[3,4-d]pyrimidin-4-yl)amino]ethanol
• HMS3095I16
• MLS002638658
• 2-[(6-chloro-1-methyl-4-pyrazolo[3,4-d]pyrimidinyl)amino]ethanol
• CHEMBL1877964
• DTXSID00280921
• 2-[(6-chloro-1-methylpyrazolo[3,4-d]pyrimidin-4-yl)amino]ethanol

• Inchi： 1S/C8H10ClN5O/c1-14-7-5(4-11-14)6(10-2-3-15)12-8(9)13-7/h4,15H,2-3H2,1H3,(H,10,12,13)
• InChI Key： ZJVQKGFCKFBCAI-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NN(C)C2=N1)NCCO

Computed Properties

• Exact Mass: 227.0573877g/mol
• Monoisotopic Mass: 227.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines